(R,R)-chrysanthemol

• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• IUPAC Name: [(1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropyl]methanol
• InChI: InChI=1S/C10H18O/c1-7(2)5-8-9(6-11)10(8,3)4/h5,8-9,11H,6H2,1-4H3/t8-,9-/m1/s1
• InChI Key: HIPIENNKVJCMAP-RKDXNWHRSA-N
• Isomeric SMILES: CC(=C[C@@H]1[C@H](C1(C)C)CO)C
• SMILES: CC(=CC1C(C1(C)C)CO)C

Description

(R,R)-chrysanthemol is a chrysanthemol in which both chiral centres have R configuration.

Scientific Research Applications

Synthesis and Anti-inflammatory Activity

• Stereoselective Total Synthesis : A study by Mou et al. (2001) focused on the total synthesis of (R,R)-chrysanthemol, a trans-eudesmane type sesquiterpene from Chrysanthemum indicum L., known for its anti-inflammatory activity. The synthesis was achieved in ten steps from R-(+)-carvone, yielding a product identical to natural chrysanthemol. However, intermediary compounds showed no significant anti-inflammatory effects in tests on mouse paw swelling (Mou, Zhu, Lin, & Liang, 2001).

Environmental Applications

• Biosorption of Co(II) Ions : A study by Vilvanathan and Shanthakumar (2015) explored the use of Chrysanthemum indicum for the removal of cobalt ions from aqueous solutions. The study demonstrated the flower's significant adsorption capacity, making it a potential candidate for environmental cleanup applications (Vilvanathan & Shanthakumar, 2015).

Agricultural and Horticultural Applications

• Flower Development and Photoperiodic Regulation : Higuchi et al. (2012) investigated the role of different light qualities in the photoperiodic regulation of Chrysanthemum morifolium, a short-day plant. The study provided insights into how light quality during the daily photoperiod affects the plant's flowering response, highlighting the complex interplay between light and plant developmental processes (Higuchi, Sumitomo, Oda, Shimizu, & Hisamatsu, 2012).
• Growth Under Various Spectral Filters : McMahon et al. (1991) examined the growth of Dendranthema ×grandiflorum (Ramat.) Kitamura, a type of chrysanthemum, under different light spectra. This study provided insights into optimizing light conditions for the growth and development of chrysanthemums, which could be applicable to other plant species (McMahon, Kelly, Decoteau, Young, & Pollock, 1991).

Medical and Pharmaceutical Applications

• Antiglycation Properties : Tsuji-Naito et al. (2009) explored the antiglycation properties of Chrysanthemum species, particularly their activity against the formation of advanced glycation end products (AGEs), which are implicated in diabetic complications and aging. This study highlights the potential medical applications of compounds derived from Chrysanthemum species (Tsuji-Naito, Saeki, & Hamano, 2009).